ethyl 2-(2-(3-(4-chlorobenzyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[3-[(4-chlorophenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H19ClN6O4/c1-2-33-22(32)16-5-3-4-6-17(16)25-18(30)12-28-13-24-20-19(21(28)31)26-27-29(20)11-14-7-9-15(23)10-8-14/h3-10,13H,2,11-12H2,1H3,(H,25,30)
• InChI Key: QOTUFQFZLARGOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)N=NN3CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN6O4
• Molecular Weight: 466.9 g/mol

Description

The compound “ethyl 2-(2-(3-(4-chlorobenzyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms. Triazole compounds are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their importance in various fields. A robust and versatile protocol for the synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles was established under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst. This methodology allowed for the synthesis of a diverse set of substituted 1,2,3-triazoles with good functional group tolerance and high yields.

Molecular Structure Analysis

The unique structure of triazole facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities. There are two isomeric forms of triazole, namely, 1,2,3-triazole and 1,2,4-triazole. Their derivatives have been widely applied in many medicinal scaffolds.

Chemical Reactions Analysis

The copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction, revolutionized the field of triazole synthesis, allowing for the formation of these structures using a reliable, regioselective, and high-yielding process. This reaction has seen applications in many areas, including bioconjugation chemistry, dendrimer and polymer synthesis, synthesis of peptidomimetics, combinatorial drug chemistry, and materials science.

Scientific Research Applications

Energetic Materials and Explosives

• Compound 5 demonstrates excellent insensitivity toward external stimuli (IS = 43 J) and a very good calculated detonation performance (Dv = 9408 m/s, P = 37.8 GPa). .
• Azo compound 10 exhibits remarkable density (1.91 g/cm³ at 20 °C), excellent thermal stability (Td = 305 °C), and superior calculated detonation performance (Dv = 9200 m/s, P = 34.8 GPa). .
• Compounds 14, 17, and 19 are highly sensitive but have excellent calculated detonation performance. .

Catalysis and Click Chemistry

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Mechanism of Action

Target of Action

It is known that compounds containing a triazole, such as this one, have broad biological activities and can form a variety of non-covalent bonds with enzymes and receptors .

Mode of Action

It is known that triazole-pyrimidine hybrids have promising neuroprotective and anti-inflammatory properties . They can inhibit endoplasmic reticulum (ER) stress, apoptosis, and the NF-kB inflammatory pathway .

Biochemical Pathways

It is known that triazole-pyrimidine hybrids can affect various pathways related to neuroprotection and inflammation .

Pharmacokinetics

The compound’s solubility in dmso and methanol, as well as its storage temperature, are known .

Result of Action

The compound has been found to have promising neuroprotective and anti-inflammatory properties . It can inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . It can also reduce the expression of the ER chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .